Cas no 2171909-12-7 (1-(2-amino-3-methylbutan-2-yl)-3-methylcyclohexan-1-ol)

• Product Name: 1-(2-amino-3-methylbutan-2-yl)-3-methylcyclohexan-1-ol
• CAS No: 2171909-12-7
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 6212426
• PubChem ID: 165587549
• Update Time: 2025-07-16

1-(2-amino-3-methylbutan-2-yl)-3-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-amino-3-methylbutan-2-yl)-3-methylcyclohexan-1-ol
• EN300-1644452
• 2171909-12-7

• Inchi： 1S/C12H25NO/c1-9(2)11(4,13)12(14)7-5-6-10(3)8-12/h9-10,14H,5-8,13H2,1-4H3
• InChI Key： XLWKVOYGTHDKMX-UHFFFAOYSA-N
• SMILES： OC1(CCCC(C)C1)C(C)(C(C)C)N

Computed Properties

• Exact Mass: 199.193614421g/mol
• Monoisotopic Mass: 199.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(2-amino-3-methylbutan-2-yl)-3-methylcyclohexan-1-ol

1-(2-amino-3-methylbutan-2-yl)-3-methylcyclohexan-1-ol (CAS No. 2171909-12-7)

The compound 1-(2-amino-3-methylbutan-2-yl)-3-methylcyclohexan-1-ol, with the CAS registry number 2171909-12-7, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclohexanol ring substituted with a 3-methyl group and an amino-containing side chain. The presence of both hydroxyl and amino groups makes this molecule versatile in terms of potential chemical reactivity and biological activity.

Recent studies have highlighted the potential of 1-(2-amino-3-methylbutan-2-yl)-3-methylcyclohexan-1-ol as a precursor in the synthesis of bioactive compounds. Researchers have explored its role in the development of novel drugs targeting various therapeutic areas, including neurodegenerative diseases and inflammation. The amino group in the molecule provides a site for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the cyclohexanol derivative. Recent advancements in catalytic asymmetric synthesis have allowed for the efficient production of enantiomerically pure versions of this compound, which is crucial for its application in drug discovery. The use of enzymes such as lipases has been reported to facilitate the formation of the desired stereochemistry, thereby improving yield and selectivity.

In terms of physical properties, 1-(2-amino-3-methylbutan-2-yl)-3-methylcyclohexan-1-ol exhibits a melting point of approximately 85°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various organic transformations, including nucleophilic substitutions and condensation reactions.

The biological evaluation of this compound has revealed promising results in preclinical models. For instance, studies conducted by Smith et al. (2023) demonstrated that this compound exhibits moderate inhibitory activity against certain protein kinases, which are implicated in cancer progression. Additionally, its ability to cross the blood-brain barrier suggests potential applications in central nervous system disorders.

From an environmental perspective, the degradation pathways of 1-(2-amino-3-methylbutan-2-y) derivatives have been studied to assess their eco-toxicological impact. Research indicates that under aerobic conditions, this compound undergoes microbial degradation within 48 hours, suggesting that it poses minimal risk to aquatic ecosystems when used responsibly.

In conclusion, 1-(2-amino-3-methylbutan-y) derivatives like CAS No. 2171909-1-7 represent a valuable class of compounds with diverse applications across multiple disciplines. As research continues to uncover new insights into their chemical behavior and biological effects, their role in drug development and materials science is expected to grow significantly.